n,n-Dimethylpent-4-ynamide

• Molecular Formula: C7H11NO
• Molecular Weight: 125.17 g/mol
• IUPAC Name: N,N-dimethylpent-4-ynamide
• InChI: InChI=1S/C7H11NO/c1-4-5-6-7(9)8(2)3/h1H,5-6H2,2-3H3
• InChI Key: YFYSMOHZDAWQHM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CCC#C

Description

N,n-Dimethylpent-4-ynamide is a useful research compound. Its molecular formula is C7H11NO and its molecular weight is 125.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dimethylamine (2 M solution in tetrahydrofuran, 8.53 ml), triethylamine (2.59 ml), and 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (3221 mg), were added to a solution of 4-pentynoic acid (552 mg) in methylene chloride (150 ml) and this reaction mixture was stirred at room temperature for 24 hours. The reaction mixture was washed successively with 1 N hydrochloric acid, a saturated aqueous sodium hydrogencarbonate solution, water, and saturated brine, dried over anhydrous magnesium sulfate, then concentrated under reduced pressure to give the title compound (129 mg). The obtained compound was used in the following reaction without further purification.